N'-{[2-(2-naphthyloxy)acetyl]oxy}-4-pyridinecarboximidamide

• IUPAC Name: [(Z)-[amino(pyridin-4-yl)methylidene]amino] 2-naphthalen-2-yloxyacetate
• InChI: InChI=1S/C18H15N3O3/c19-18(14-7-9-20-10-8-14)21-24-17(22)12-23-16-6-5-13-3-1-2-4-15(13)11-16/h1-11H,12H2,(H2,19,21)
• InChI Key: OSSPALIVGARIJV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C=C(C=CC2=C1)OCC(=O)ON=C(C3=CC=NC=C3)N
• Isomeric SMILES: C1=CC=C2C=C(C=CC2=C1)OCC(=O)O/N=C(/C3=CC=NC=C3)\N
• Molecular Formula: C18H15N3O3
• Molecular Weight: 321.3 g/mol
• Solubility: 6.2 [ug/mL] (The mean of the results at pH 7.4)

Description

N'-{[2-(2-naphthyloxy)acetyl]oxy}-4-pyridinecarboximidamide, also known as NA-1, is a small molecule that has been extensively studied for its potential therapeutic properties. NA-1 has been found to have neuroprotective effects and has been investigated for its potential use in the treatment of stroke and other neurological disorders.

Mechanism of Action

The exact mechanism of action of N'-{[2-(2-naphthyloxy)acetyl]oxy}-4-pyridinecarboximidamide is not fully understood. However, it is believed to work by inhibiting the activity of the NMDA receptor, which is involved in the development of excitotoxicity in the brain. Excitotoxicity is a process in which excessive stimulation of the NMDA receptor leads to the death of brain cells. N'-{[2-(2-naphthyloxy)acetyl]oxy}-4-pyridinecarboximidamide has been found to reduce the activity of the NMDA receptor and prevent excitotoxicity, thereby protecting brain cells from damage.
Biochemical and Physiological Effects:
N'-{[2-(2-naphthyloxy)acetyl]oxy}-4-pyridinecarboximidamide has been found to have a number of biochemical and physiological effects. It has been shown to reduce oxidative stress and inflammation in the brain, both of which are involved in the development of neurological disorders. N'-{[2-(2-naphthyloxy)acetyl]oxy}-4-pyridinecarboximidamide has also been found to improve blood flow to the brain and enhance the survival of brain cells.

Advantages and Limitations for Lab Experiments

One of the advantages of N'-{[2-(2-naphthyloxy)acetyl]oxy}-4-pyridinecarboximidamide is that it is a small molecule that can easily penetrate the blood-brain barrier, which is a protective barrier that prevents many drugs from entering the brain. This makes it an attractive candidate for the treatment of neurological disorders. However, one of the limitations of N'-{[2-(2-naphthyloxy)acetyl]oxy}-4-pyridinecarboximidamide is that it has a relatively short half-life in the body, which means that it may need to be administered frequently to maintain therapeutic levels.

Future Directions

There are a number of future directions for the study of N'-{[2-(2-naphthyloxy)acetyl]oxy}-4-pyridinecarboximidamide. One area of research is the development of new formulations of N'-{[2-(2-naphthyloxy)acetyl]oxy}-4-pyridinecarboximidamide that can increase its stability and prolong its half-life in the body. Another area of research is the investigation of the potential use of N'-{[2-(2-naphthyloxy)acetyl]oxy}-4-pyridinecarboximidamide in the treatment of other neurological disorders, such as Alzheimer's disease and Parkinson's disease. Additionally, the mechanism of action of N'-{[2-(2-naphthyloxy)acetyl]oxy}-4-pyridinecarboximidamide is not fully understood, and further research is needed to elucidate its exact mode of action.

Scientific Research Applications

N'-{[2-(2-naphthyloxy)acetyl]oxy}-4-pyridinecarboximidamide has been extensively studied for its potential therapeutic properties. It has been found to have neuroprotective effects and has been investigated for its potential use in the treatment of stroke and other neurological disorders. N'-{[2-(2-naphthyloxy)acetyl]oxy}-4-pyridinecarboximidamide has been shown to reduce brain damage and improve neurological outcomes in animal models of stroke. It has also been investigated for its potential use in the treatment of traumatic brain injury and spinal cord injury.